Cas no 87532-14-7 (3H-2-Benzopyran-3-one, 4-(acetyloxy)-1,4-dihydro-)

• Product Name: 3H-2-Benzopyran-3-one, 4-(acetyloxy)-1,4-dihydro-
• CAS No: 87532-14-7
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 655325
• PubChem ID: 13122647
• Update Time: 2025-04-19

3H-2-Benzopyran-3-one, 4-(acetyloxy)-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one, 4-(acetyloxy)-1,4-dihydro-
• (3-oxo-1,4-dihydroisochromen-4-yl) acetate
• DTXSID60519603
• 3-Oxo-3,4-dihydro-1H-2-benzopyran-4-yl acetate
• 3-oxoisochroman-4-yl acetate
• 87532-14-7

• Inchi： 1S/C11H10O4/c1-7(12)15-10-9-5-3-2-4-8(9)6-14-11(10)13/h2-5,10H,6H2,1H3
• InChI Key： MSJDFPKFABMAJQ-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2C1)OC(C)=O)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų